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Introduction

IM156 is a novel and potent biguanide that activates AMP-activated protein kinase (AMPK), a
crucial cellular energy sensor.[1][2] Unlike direct AMPK activators, IM156 functions by inhibiting
protein complex | of the mitochondrial electron transport chain.[2][3][4] This inhibition leads to a
decrease in cellular ATP production and a corresponding increase in the AMP/ATP ratio, which
is the canonical mechanism for AMPK activation.[2] Activated AMPK works to restore cellular
energy homeostasis by stimulating catabolic pathways that generate ATP and inhibiting
anabolic pathways that consume it.

Studies have shown that IM156 is significantly more potent than the widely used anti-diabetic
drug metformin in activating AMPK, with some reports indicating a 60-fold greater potency in
increasing AMPK phosphorylation.[3][5] This heightened potency makes IM156 a compound of
significant interest for therapeutic applications where robust AMPK activation is desired,
including in oncology and fibrotic diseases.[4][6]

These application notes provide detailed protocols for various assays to measure the activation
of AMPK in response to IM156 treatment, enabling researchers to accurately quantify its effects
and elucidate its mechanism of action in various experimental models.

Mechanism of IM156-Induced AMPK Activation
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The activation of AMPK by IM156 is an indirect process mediated by its effects on
mitochondrial respiration. The following diagram illustrates the signaling pathway from IM156
treatment to the downstream effects of AMPK activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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